Cas no 1314398-21-4 (tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate)

• Product Name: tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate
• CAS No: 1314398-21-4
• MF: C₈H₁₅F₂NO₃
• MW: 211.206409692764
• MDL: MFCD20483313
• CID: 4583382
• PubChem ID: 89088032
• Update Time: 2025-05-20

tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2,2-difluoro-3-hydroxypropyl)carbamate
• t-Butyl (2,2-difluoro-3-hydroxypropyl)carbamate
• tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate
• AKOS030630705
• CS-15627
• tert-butyl 2,2-difluoro-3-hydroxypropylcarbamate
• Carbamic acid, N-(2,2-difluoro-3-hydroxypropyl)-, 1,1-dimethylethyl ester
• C8H15F2NO3
• CS-0043621
• EN300-1877305
• SCHEMBL13449471
• GRLXPWNOGXJUKG-UHFFFAOYSA-N
• tert-Butyl(2,2-difluoro-3-hydroxypropyl)carbamate
• MFCD20483313
• 1314398-21-4

• MDL： MFCD20483313
• Inchi： 1S/C8H15F2NO3/c1-7(2,3)14-6(13)11-4-8(9,10)5-12/h12H,4-5H2,1-3H3,(H,11,13)
• InChI Key： GRLXPWNOGXJUKG-UHFFFAOYSA-N
• SMILES： FC(CO)(CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 211.10199966g/mol
• Monoisotopic Mass: 211.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 0.9

Additional information on tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate

Research Brief on tert-Butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate (CAS: 1314398-21-4) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate (CAS: 1314398-21-4) as a versatile intermediate in drug discovery and development. This compound, characterized by its unique difluorinated hydroxypropyl moiety, has garnered attention for its potential applications in the synthesis of bioactive molecules, particularly in the context of protease inhibitors and fluorinated therapeutics. The following brief synthesizes the latest findings on this compound, focusing on its synthetic routes, biological relevance, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate as a key building block for the development of novel covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). Researchers utilized the compound's reactive hydroxyl group to introduce electrophilic warheads, enabling irreversible binding to the protease's active site. The study reported a 40% improvement in inhibitory potency compared to non-fluorinated analogs, attributed to enhanced binding affinity and metabolic stability conferred by the difluoromethylene group.

In the realm of synthetic methodology, a breakthrough was achieved by a team at MIT in early 2024, who developed a stereoselective route to access enantiomerically pure tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate. Their approach employed an asymmetric hydrogenation of a corresponding α,α-difluoro-β-keto ester precursor, achieving >99% ee and 85% yield. This advancement addresses previous challenges in obtaining optically active forms of the compound, which is crucial for its application in chiral drug synthesis.

Pharmacokinetic studies conducted by Pfizer in 2023 revealed that derivatives incorporating the tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate scaffold exhibited superior metabolic stability compared to their non-fluorinated counterparts. The difluoromethylene group was shown to reduce oxidative metabolism by cytochrome P450 enzymes, leading to prolonged half-lives in preclinical models. These findings suggest the compound's potential as a privileged structural motif for improving drug-like properties in medicinal chemistry campaigns.

Emerging applications in radiopharmaceuticals have also been reported. A recent Nature Communications article described the use of [¹⁸F]-labeled analogs of tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate as positron emission tomography (PET) tracers for imaging fatty acid amide hydrolase (FAAH) in neurological disorders. The difluorinated structure provided optimal lipophilicity for blood-brain barrier penetration while maintaining sufficient aqueous solubility for biodistribution.

Despite these promising developments, challenges remain in the large-scale production of tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate. Current synthetic routes often require expensive fluorination reagents and generate stoichiometric amounts of waste. Recent efforts by process chemistry groups have focused on developing more sustainable approaches, including electrochemical fluorination and flow chemistry techniques, to address these limitations.

In conclusion, tert-butyl N-(2,2-difluoro-3-hydroxypropyl)carbamate (1314398-21-4) has emerged as a valuable tool in modern drug discovery, with applications spanning antiviral development, CNS-targeted therapeutics, and diagnostic imaging. Its unique combination of synthetic accessibility and favorable physicochemical properties positions it as a promising scaffold for future medicinal chemistry innovations. Ongoing research is expected to further expand its utility in addressing unmet medical needs across multiple therapeutic areas.